Cas no 69991-36-2 (1H-1,2,3-Diazaphosphole, 1,5-dimethyl-)
69991-36-2 structure
Product Name:1H-1,2,3-Diazaphosphole, 1,5-dimethyl-
CAS No:69991-36-2
MF:C4H7N2P
MW:114.085541009903
CID:1740548
PubChem ID:12486552
Update Time:2025-04-21
1H-1,2,3-Diazaphosphole, 1,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Diazaphosphole, 1,5-dimethyl-
- 1,5-dimethyldiazaphosphole
- DTXSID80500053
- 69991-36-2
- 1,5-Dimethyl-1H-1,2,3-diazaphosphole
- 1,5-Dimethyl-1H-[1,2,3]diazaphosphole
-
- Inchi: 1S/C4H7N2P/c1-4-3-7-5-6(4)2/h3H,1-2H3
- InChI Key: JLIQPZGAFMFSJH-UHFFFAOYSA-N
- SMILES: P1C=C(C)N(C)N=1
Computed Properties
- Exact Mass: 114.03481
- Monoisotopic Mass: 114.034685229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
- LogP: 1.21140
1H-1,2,3-Diazaphosphole, 1,5-dimethyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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